Cas no 93008-44-7 (Ethanone,1-[4-[4-(dimethylamino)phenoxy]phenyl]-)

• Product Name: Ethanone,1-[4-[4-(dimethylamino)phenoxy]phenyl]-
• CAS No: 93008-44-7
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• MDL: MFCD31620762
• CID: 801115
• PubChem ID: 53403139
• Update Time: 2025-06-08

Ethanone,1-[4-[4-(dimethylamino)phenoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-[4-(dimethylamino)phenoxy]phenyl]-
• 1-[4-(3-dimethylamino-phenoxy)-phenyl]-ethanone
• 1-[4-[3-(dimethylamino)phenoxy]phenyl]ethanone
• DTXSID20695114
• 1-(4-(3-(Dimethylamino)phenoxy)phenyl)ethanone
• 1-(4-(3-dimethylaminophenoxy)phenyl)ethanone
• 93008-44-7
• 1-{4-[3-(Dimethylamino)phenoxy]phenyl}ethan-1-one
• AKOS010479462
• 1-[4-(3-dimethylaminophenoxy)phenyl]ethanone

• MDL： MFCD31620762
• Inchi： 1S/C16H17NO2/c1-12(18)13-7-9-15(10-8-13)19-16-6-4-5-14(11-16)17(2)3/h4-11H,1-3H3
• InChI Key： RDAXFDVFDNVGDD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1)C1=CC=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 255.125928785g/mol
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on Ethanone,1-[4-[4-(dimethylamino)phenoxy]phenyl]-

Comprehensive Overview of Ethanone,1-[4-[4-(dimethylamino)phenoxy]phenyl]- (CAS No. 93008-44-7)

Ethanone,1-[4-[4-(dimethylamino)phenoxy]phenyl]- (CAS No. 93008-44-7) is a specialized organic compound with significant applications in the field of advanced material science and pharmaceutical intermediates. This compound, often referred to by its systematic IUPAC name, features a unique molecular structure combining a dimethylamino group and a phenoxy linkage, which contributes to its distinct chemical properties. Researchers and industries are increasingly interested in this compound due to its potential in photoactive materials, organic electronics, and dye synthesis.

The growing demand for high-performance organic compounds has placed Ethanone,1-[4-[4-(dimethylamino)phenoxy]phenyl]- under the spotlight. Its ability to act as a key intermediate in the synthesis of fluorescent dyes and photoconductive polymers makes it invaluable in modern applications. For instance, it is often explored in the development of OLED materials, where its electron-donating properties enhance device efficiency. Additionally, its role in solar cell technology aligns with the global push toward renewable energy solutions, a topic dominating current scientific discourse.

From a chemical perspective, the CAS No. 93008-44-7 compound exhibits notable stability under standard conditions, making it suitable for laboratory and industrial use. Its solubility in common organic solvents like dichloromethane and ethanol facilitates its integration into various synthetic processes. Moreover, the presence of the dimethylamino moiety introduces basic character, enabling its participation in acid-base reactions and further functionalization.

Recent advancements in green chemistry have also highlighted the importance of compounds like Ethanone,1-[4-[4-(dimethylamino)phenoxy]phenyl]-. Researchers are investigating eco-friendly synthesis routes to minimize environmental impact while maintaining high yields. This aligns with the broader industry trend toward sustainable chemical production, a topic frequently searched by professionals and academics alike. Questions such as "How to synthesize CAS 93008-44-7 sustainably?" or "Applications of dimethylamino-based ketones in materials science" reflect the compound's relevance in contemporary research.

In summary, Ethanone,1-[4-[4-(dimethylamino)phenoxy]phenyl]- (CAS No. 93008-44-7) stands as a versatile compound with multifaceted applications. Its role in cutting-edge technologies, combined with its chemical adaptability, ensures its continued prominence in scientific and industrial domains. As interest in functional organic materials grows, this compound will likely remain a focal point for innovation and discovery.